Cas no 72845-38-6 (3-Penten-1-ol,3-methyl-, 1-propanoate)
72845-38-6 structure
Product Name:3-Penten-1-ol,3-methyl-, 1-propanoate
CAS No:72845-38-6
MF:C9H16O2
MW:156.222143173218
CID:571436
PubChem ID:175213
Update Time:2025-04-19
3-Penten-1-ol,3-methyl-, 1-propanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-Penten-1-ol,3-methyl-, 1-propanoate
- 3-methylpent-3-en-1-yl propionate
- (3E)-3-methylpent-3-en-1-yl propanoate
- 3-Methyl-3-penten-1-yl propionate
- 3-Penten-1-ol, 3-methyl-, propanoate
- DTXSID20888281
- 72845-38-6
- NS00061491
- 3-Penten-1-ol, 3-methyl-, 1-propanoate
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- Inchi: 1S/C9H16O2/c1-4-8(3)6-7-11-9(10)5-2/h4H,5-7H2,1-3H3
- InChI Key: ZJPCSTFVJLTLHN-UHFFFAOYSA-N
- SMILES: O(C(CC)=O)CCC(=CC)C
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Penten-1-ol,3-methyl-, 1-propanoate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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